Cas no 1695-77-8 (spectinomycin)

Spectinomycin is an aminocyclitol antibiotic derived from Streptomyces spectabilis, primarily used to treat bacterial infections, particularly those caused by Gram-negative organisms. It functions by binding to the 30S ribosomal subunit, inhibiting protein synthesis without inducing misreading of mRNA. Spectinomycin is notably effective against Neisseria gonorrhoeae, including penicillin-resistant strains, making it a valuable alternative for gonorrhea treatment. Its low incidence of cross-resistance with other antibiotics and minimal side effects further enhance its clinical utility. The compound is stable in aqueous solutions and exhibits good tissue penetration, ensuring reliable pharmacokinetics. Its specificity and safety profile make it a preferred choice in targeted antimicrobial therapy.

spectinomycin structure

Product Name:spectinomycin

CAS No:1695-77-8

MF:C₁₄H₂₄N₂O₇

MW:332.349564552307

CID:41826

PubChem ID:15541

Update Time:2025-06-09

spectinomycin Chemical and Physical Properties

Names and Identifiers

- spectinomycin
- spectinomycine
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one dihydrochloride
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano[2,3-b][1,4]benzodioxin-4-one hydrochloride (1:1)
- SPECTINOMYCIN, USP24
- actinospectacin
- antibiotic2233wp
- espectinomicina
- Spectacin
- spectam
- spectinomicina
- SpectinoMycin dihydrochloride hydrate
- togamycin
- trobicin
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)- (7CI,8CI)
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-, [2R-(2a,4ab,5ab,6b,7b,8b,9a,9aa,10ab)]-
- M 141
- U 18409E
- Antibiotic 2233wp
- Prestwick1_000804
- Adspec (TN)
- HY-B1828
- NSC248616
- CHX-3101
- CS-0013897
- (2R-(2.ALPHA.,4A.BETA.,5A.BETA.,6.BETA.,7.BETA.,8.BETA.,9.ALPHA.,9A.ALPHA.,10A.BETA.))-DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE
- AB00642548_13
- CHEBI:9215
- A878657
- BPBio1_000735
- Spectinomycinum [INN-Latin]
- Spectinomycine [INN-French]
- SBI-0051514.P003
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one, decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
- NCGC00142531-02
- Spectrum5_001407
- U18409
- Spectinomycin dihydrochloride
- CHEMBL1167
- KBio2_004002
- Prestwick0_000804
- Spectinomycinum
- UNII-93AKI1U6QF
- (2r,4ar,5ar,6s,7s,8r,9s,9ar,10as)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)octahydro-2h-benzo[b]pyrano[2,3-e][1,4]dioxin-4(3h)-one
- SPBio_001409
- AB00642548_12
- IDI1_000137
- AC-13570
- M-141
- NCGC00017354-02
- SMP1_000276
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one
- Prestwick3_000804
- CCG-208273
- SPECTINOMYCIN [MART.]
- KBio2_006570
- ETHYL2-ANILINO-4-CHLORO-5-FORMYL-3-THIOPHENECARBOXYLATE
- SPCM
- KBio2_001434
- BSPBio_000667
- Spectinomycin hydrochloride
- NCGC00142531-01
- Actinospectacina [Italian]
- EINECS 216-911-3
- U 18409
- Actinospectacin; Antibiotic 2233wp; Espectinomicina;Togamycin; Trobicin
- Espectinomicina [INN-Spanish]
- Spectrum_000954
- KBio3_001816
- NCGC00017354-04
- SPECTINOMYCIN [INN]
- NCI60_000023
- U 18409 E
- DTXSID9023592
- DB00919
- NSC132679
- HMS2089C03
- U-18409
- NINDS_000137
- KBioSS_001434
- Prospec
- Prestwick2_000804
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.0^{3,8}]tetradecan-7-one
- DivK1c_000137
- U-18409E
- KBioGR_001425
- AB00642548-11
- SR-05000001868-4
- Adspec
- Spectrum2_001315
- NCGC00017354-03
- 4H-Pyrano(2,3-b)(1,4)benzodioxin-4-one, decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-
- SCM
- Spectrum3_000898
- Spectinomycin HCl/ Sulphate
- Actinospectacina
- 1695-77-8
- SPBio_002588
- KBio1_000137
- AB00642548-10
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-3,5a,6,7,8,9,9a,10a-octahydro-2H-benzo[[?]]pyrano[[?]][1,4]dioxin-4-one
- ACTINOSPECTACIN; ESPECTINOMICINA; CHX-3101
- Spectinomicina [Italian]
- SCHEMBL3533
- 22189-32-8
- 4H-Pyrano(2,3-b)(1,4)benzodioxin-4-one, decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-, (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-
- Spectinomycin [INN:BAN]
- Spectinomycin (INN)
- C02078
- D08526
- XK 43-1
- AKOS015961272
- SPECTINOMYCIN [GREEN BOOK]
- Q416154
- SR-05000001868
- Spectrum4_000993
- BRN 2171701
- GTPL11127
- 93AKI1U6QF
- SPECTINOMYCIN [VANDF]
- Prospec (TN)
- SPECTINOMYCIN [MI]
- SPECTINOMYCIN [WHO-DD]
- Pharmacia Brand of Spectinomycin
- SalmosanT
- Pharmacia Spectinomycin Dihydrochloride
- J01XX04
- SpectoGard Water Soluble Powder
- Osborn Brand of Spectinomycin Dihydrochloride
- Spectam Scour-Halt
- BRD-K11905747-300-08-9
- Spectinomycin Valdar Brand
- Pharmacia Spain Brand of Spectinomycin Dihydrochloride
- Trobicin (TN)
- (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo(8.4.0.0^(3,8))tetradecan-7-one
- Chevita Brand of Spectinomycin Dihydrochloride
- Valdar Brand of Spectinomycin
- 4H-Pyrano(2,3-b)(1,4)benzodioxin-4-one, decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-, (2R-(2alpha,4abeta,5abeta,6beta,7beta,8beta,9alpha,9aalpha,10abeta))-
- SpectoGard Scour-Chek
- Interpharm Brand of Spectinomycin Dihydrochloride
- Ferkel Spectam
- DTXCID803592
- 4HPyrano(2,3b)(1,4)benzodioxin4one, decahydro4a,7,9trihydroxy2methyl6,8bis(methylamino)
- Spectinomycin Dihydrochloride, Pharmacia
- Pharmacia Brand of Spectinomycin Dihydrochloride
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one, decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-, [2R-(2.alpha.,4a.beta.,5a.beta.,6.beta.,7.beta.,8.beta.,9.alpha.,9a.alpha.,10a.beta.)]-
- Spectinomycin Pharmacia Brand
- Aspen Brand of Spectinomycin Dihydrochloride
- Espectinomicina (INN-Spanish)
- CEVA Brand of Spectinomycin Dihydrochloride
- Anhydrous Spectinomycin Dihydrochloride
- BRD-K11905747-300-10-5
- Dihydrochloride, Pharmacia Spectinomycin
- (2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)decahydro-4H-pyrano(2,3-b)(1,4)benzodioxin-4-one
- SPECTINOMYCIN (MART.)
- Spectinomycine (INN-French)
- Sanofi Brand of Spectinomycin Dihydrochloride
- Spectam Injectable
- BRD-K11905747-300-09-7
- (2R-(2ALPHA,4ABETA,5ABETA,6BETA,7BETA,8BETA,9ALPHA,9AALPHA,10ABETA))-DECAHYDRO-4A,7,9-TRIHYDROXY-2-METHYL-6,8-BIS(METHYLAMINO)-4H-PYRANO(2,3-B)(1,4)BENZODIOXIN-4-ONE
- Spectinomycinum (INN-Latin)
- Stanilo
- Salmosan-T
- MDL： MFCD00058104
- Inchi： 1S/C14H24N2O7/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14/h5,7-13,15-16,18-20H,4H2,1-3H3/t5-,7-,8+,9+,10+,11-,12-,13+,14+/m1/s1
- InChI Key： UNFWWIHTNXNPBV-WXKVUWSESA-N
- SMILES： O1[C@]2(C(C[C@@H](C)O[C@H]2O[C@@H]2[C@H]([C@@H]([C@@H]([C@@H]([C@@H]12)NC)O)NC)O)=O)O

Computed Properties

Exact Mass: 332.15800
Monoisotopic Mass: 332.158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -3.1
Topological Polar Surface Area: 130A^2

Experimental Properties

Color/Form: Not determined
Density: 1.43 g/cm3
Melting Point: 185ºC
Boiling Point: 583.1ºC at 760 mmHg
Flash Point: 583.1 °C at 760 mmHg
PSA: 129.51000
LogP: -2.14380
pka: pKa1 6.95, pKa2 8.70(at 25℃)
Specific Rotation: D25 -20° (water)
Solubility: Not determined
Vapor Pressure: No data available

spectinomycin Security Information

Signal Word：Warning
Hazard Statement： H315 (95.92%) H319 (97.96%) H335 (97.96%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H315 (95.92%) H319 (97.96%) H335 (97.96%)
Storage Condition：Store at 4 ° C, -4 ° C is better

spectinomycin Customs Data

HS CODE：3003209000
Customs Data：

China Customs Code:
3003209000

spectinomycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-338593-100mg	Spectinomycin hydrochloride,	1695-77-8	>95%	100mg	￥4212.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-338593-100 mg	Spectinomycin hydrochloride,	1695-77-8	>95%	100MG	￥4,212.00	2023-07-10
Aaron	AR01DQWT-500mg	4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-	1695-77-8	95%	500mg	$615.00	2025-02-13
1PlusChem	1P01DQOH-500mg	4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-	1695-77-8	95%	500mg	$487.00	2024-06-19
1PlusChem	1P01DQOH-1g	4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-	1695-77-8	95%	1g	$789.00	2023-12-20
A2B Chem LLC	AX19921-100mg	Spectinomycin	1695-77-8	98%	100mg	$639.00	2024-04-20

spectinomycin Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:1695-77-8)Spectinomycin

Order Number:sfd22908

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1695-77-8)大观霉素

Order Number:LE2456141;LE13936

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

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JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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